Benzyl cyclohexanecarboxylate

• CAS No.: 22733-94-4
• Molecular Formula: C14H18O2
• Molecular Weight: 218.29 g/mol
• IUPAC Name: benzyl cyclohexanecarboxylate
• InChI: InChI=1S/C14H18O2/c15-14(13-9-5-2-6-10-13)16-11-12-7-3-1-4-8-12/h1,3-4,7-8,13H,2,5-6,9-11H2
• InChI Key: MWAICOLEKXKHAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)OCC2=CC=CC=C2

Description

Benzyl cyclohexanecarboxylate is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of cyclohexanecarboxylic acid (2.56 g) in dichloromethane (50 ml) and N,N-dimethylformamide (0.5 mL) was added oxalyl chloride (1.92 mL) under ice cooling. The solution was stirred at room temperature for 1 hour and then concentrated under reduced pressure. A solution of the resulting residue in dichloromethane (30 mL) was added to a solution of benzyl alcohol (2.4 g) and triethylamine (8.4 mL) in dichloromethane (30 mL) under ice cooling. The solution was stirred under ice cooling for 1 hour, and then it was washed in turn with water, saturated aqueous sodium bicarbonate solution and saturated aqueous sodium chloride solution. The solution was dried over anhydrous magnesium sulfate, and then, concentrated under reduced pressure. The resulting residue was purified by column chromatography (silica gel, hexane:ethyl acetate=9:1) to give the title compound (3.44 g).